Cas no 2229608-91-5 (3-(9H-fluoren-9-yl)-2,2-difluoropropanoic acid)

• Product Name: 3-(9H-fluoren-9-yl)-2,2-difluoropropanoic acid
• CAS No: 2229608-91-5
• MF: C₁₆H₁₂F₂O₂
• MW: 274.262091636658
• CID: 6479111
• PubChem ID: 165704337
• Update Time: 2025-10-30

3-(9H-fluoren-9-yl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(9H-fluoren-9-yl)-2,2-difluoropropanoic acid
• EN300-1943431
• 2229608-91-5

• Inchi： 1S/C16H12F2O2/c17-16(18,15(19)20)9-14-12-7-3-1-5-10(12)11-6-2-4-8-13(11)14/h1-8,14H,9H2,(H,19,20)
• InChI Key： DGZQJKXPFXNEQD-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 274.08053595g/mol
• Monoisotopic Mass: 274.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(9H-fluoren-9-yl)-2,2-difluoropropanoic acid

3-(9H-Fluoren-9-yl)-2,2-Difluoropropanoic Acid: A Comprehensive Overview

3-(9H-Fluoren-9-yl)-2,2-difluoropropanoic acid (CAS No. 2229608-91-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a fluorene moiety with a difluoromethylated carboxylic acid group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The fluorene moiety, a tricyclic aromatic hydrocarbon, is known for its high stability and fluorescence properties. In the context of 3-(9H-fluoren-9-yl)-2,2-difluoropropanoic acid, the fluorene ring provides a rigid and planar structure that can enhance the compound's binding affinity to specific biological targets. This structural feature is particularly advantageous in the design of small molecule inhibitors and ligands for protein-protein interactions.

The difluoromethylated carboxylic acid group, on the other hand, introduces additional chemical versatility. Fluorine atoms are known to influence the electronic properties of molecules, often leading to enhanced lipophilicity and metabolic stability. These properties are crucial in the development of drugs with improved pharmacokinetic profiles and reduced off-target effects.

Recent studies have highlighted the potential of 3-(9H-fluoren-9-yl)-2,2-difluoropropanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in cancer progression. The researchers found that the unique combination of the fluorene and difluoromethylated carboxylic acid groups significantly enhanced the compound's selectivity and potency compared to non-fluorinated analogs.

In another study, researchers investigated the use of 3-(9H-fluoren-9-yl)-2,2-difluoropropanoic acid as a scaffold for developing novel anti-inflammatory agents. The results showed that derivatives of this compound could effectively modulate key inflammatory pathways without causing significant toxicity. This finding opens up new avenues for the development of safer and more effective anti-inflammatory drugs.

The synthesis of 3-(9H-fluoren-9-yl)-2,2-difluoropropanoic acid has also been optimized to improve yield and scalability. A recent publication in Organic Letters described an efficient synthetic route that involves a palladium-catalyzed coupling reaction followed by selective fluorination steps. This method not only simplifies the synthesis process but also reduces the environmental impact by minimizing waste generation.

In terms of biological evaluation, 3-(9H-fluoren-9-yl)-2,2-difluoropropanoic acid has been extensively tested in both in vitro and in vivo models. In vitro assays have demonstrated its ability to inhibit key enzymes involved in various disease pathways, while in vivo studies have shown promising efficacy in animal models of cancer and inflammation. These findings underscore the compound's potential as a lead molecule for further drug development.

The future prospects for 3-(9H-fluoren-9-yl)-2,2-difluoropropanoic acid are promising. Ongoing research is focused on optimizing its pharmacological properties through structure-activity relationship (SAR) studies and exploring its potential as a therapeutic agent for multiple diseases. Additionally, efforts are being made to develop prodrugs and drug delivery systems that can enhance its bioavailability and therapeutic index.

In conclusion, 3-(9H-fluoren-9-yl)-2,2-difluoropropanoic acid (CAS No. 2229608-91-5) represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and favorable biological properties make it an attractive candidate for drug discovery and development. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in advancing therapeutic options for various diseases.